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Compound of Interest

Compound Name:
2,3-Dioxoindoline-7-carboxylic

acid

CAS No.: 25128-35-2

Cat. No.: B1303470

Get Quote

Executive Summary & Chemical Profile
Effective chemical waste management requires more than simply following a checklist; it

requires understanding the physicochemical properties that dictate safety. 2,3-Dioxoindoline-
7-carboxylic acid (also known as Isatin-7-carboxylic acid) is a functionalized isatin derivative

commonly used as a building block in drug discovery. While often classified as an irritant, its

acidic nature and nitrogen-containing heterocycle require specific segregation protocols to

prevent incompatible reactions in waste streams.
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Property Data

Chemical Name 2,3-Dioxoindoline-7-carboxylic acid

Synonyms Isatin-7-carboxylic acid; 7-Carboxyisatin

CAS Number 25128-35-2

Molecular Formula C₉H₅NO₄

Molecular Weight 191.14 g/mol

Physical State Orange to red crystalline solid

Solubility
Sparingly soluble in water; Soluble in DMSO,

DMF, Ethanol

Acidity (pKa) Acidic (Carboxylic acid moiety)

Hazard Identification & Risk Assessment
Before disposal, the user must acknowledge the specific hazards associated with this

compound to select the correct Personal Protective Equipment (PPE) and waste stream.

Primary GHS Hazards:

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

Scientific Rationale for Handling: The carboxylic acid group at position 7 increases the

compound's polarity and acidity compared to unsubstituted isatin. Consequently, this

compound can react exothermically with strong bases. Crucial Rule: Never dispose of this

compound in a waste container designated for basic (alkaline) organic waste, as this may

generate heat or pressure buildup.
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The following diagram illustrates the logical decision tree for disposing of 2,3-Dioxoindoline-7-
carboxylic acid based on its physical state and solvent matrix.

Waste: 2,3-Dioxoindoline-7-carboxylic acid

Determine Physical State

Solid / Powder Solution / Liquid

Pure Chemical Contaminated Debris
(Gloves, Weigh Boats)

Solid Hazardous Waste Bin
(Tag: Organic Solid, Irritant)

Final Disposal:
High-Temp Incineration

Identify Solvent Base

Halogenated Solvent
(e.g., DCM, Chloroform)

Non-Halogenated Solvent
(e.g., DMSO, Ethanol)

Halogenated Waste Carboy
(Red Tag)

Non-Halogenated Waste Carboy
(Clear/White Tag)
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Click to download full resolution via product page

Figure 1: Decision tree for the segregation and disposal of isatin derivatives.

Detailed Operational Protocols
Protocol A: Solid Waste Disposal (Pure Substance)
Use this for expired shelf stock or excess solid reagent.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or the original

glass container if the cap is intact.

Labeling: Affix a hazardous waste tag.

Chemical Name: Write out the full name (do not use abbreviations or structures).

Hazards: Check "Irritant" and "Toxic" (as a precaution for nitrogenous heterocycles).

Segregation: Place the container in the Solid Organic Waste stream.

Caution: Ensure the bin does not contain loose oxidizers (e.g., permanganates, nitrates) to

prevent potential combustion risks.

Protocol B: Liquid Waste (Reaction Mixtures & Stock
Solutions)
Use this for HPLC waste, mother liquors, or dissolved stock.

Solvent Identification:

Scenario 1 (Halogenated): If dissolved in Dichloromethane (DCM) or Chloroform.

Action: Pour into the Halogenated Organic carboy.

Scenario 2 (Non-Halogenated): If dissolved in DMSO, DMF, Methanol, or Ethyl Acetate.

Action: Pour into the Non-Halogenated Organic carboy.
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Compatibility Check:

Ensure the waste carboy pH is neutral to acidic.

Do not mix with waste streams containing Sodium Azide (risk of azido-isatin formation) or

Cyanides (risk of HCN evolution if the mixture is acidic).

Rinsing: Triple-rinse the empty vessel with the compatible solvent and add rinsate to the

waste carboy.

Protocol C: Contaminated Labware
Use this for gloves, paper towels, and weigh boats.

Trace vs. Gross Contamination:

Trace: Place in the standard laboratory solid waste bin (often a yellow or red bag

depending on institutional policy for chemically contaminated debris).

Gross Contamination: If a spill is absorbed, seal the absorbent materials in a Ziploc bag

before placing them in the solid waste bin to prevent dust generation.

Sharps: Syringes used with this chemical must go into rigid Sharps containers, regardless of

chemical residue.

Regulatory Compliance & Safety
United States (RCRA/EPA)

Classification: 2,3-Dioxoindoline-7-carboxylic acid is not a P-listed or U-listed waste by

specific name.

Waste Determination: It is classified as a Characteristic Waste if it exhibits properties of

toxicity or if mixed with ignitable solvents.

Generator Status: Most labs operate as Small Quantity Generators (SQG). You must ensure

this waste is tallied toward your monthly hazardous waste totals.
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European Union (EWC)
Waste Code: Generally falls under 16 05 06* (laboratory chemicals, consisting of or

containing hazardous substances, including mixtures of laboratory chemicals).

Emergency Procedures
Spill (Solid): Dampen a paper towel to avoid creating dust. Wipe up the powder and dispose

of it as solid hazardous waste. Clean the surface with a mild soap solution (alkaline soap

helps neutralize the carboxylic acid).

Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses if present.

[3]

Skin Contact: Wash with soap and water.[1][4][5] The orange color may stain skin

temporarily; this is characteristic of isatin derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2,3-Dioxoindoline-7-carboxylic Acid: Proper Disposal &
Handling Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1303470/docs#2-3-dioxoindoline-7-carboxylic-acid-
proper-disposal-handling-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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